Cas no 898651-24-6 (3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 898651-24-6
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5486177
• PubChem ID: 135561081
• Update Time: 2025-08-02

3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-((3,4-dimethoxyphenyl)amino)-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one
• VU0492098-1
• AKOS016392753
• 3-(3,4-dimethoxyanilino)-6-[(4-methylphenyl)methyl]-4H-1,2,4-triazin-5-one
• F2713-0190
• STL452359
• 898651-24-6
• 3-[(3,4-dimethoxyphenyl)amino]-6-(4-methylbenzyl)-1,2,4-triazin-5(4H)-one
• 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

• Inchi： 1S/C19H20N4O3/c1-12-4-6-13(7-5-12)10-15-18(24)21-19(23-22-15)20-14-8-9-16(25-2)17(11-14)26-3/h4-9,11H,10H2,1-3H3,(H2,20,21,23,24)
• InChI Key： IWOMDOQKPBJXNP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NC1=NN=C(C(N1)=O)CC1C=CC(C)=CC=1)OC

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.3Ų

Additional information on 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one

Comprehensive Overview of 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 898651-24-6)

The compound 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 898651-24-6) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its complex structure, featuring a 1,2,4-triazin-5-one core substituted with 3,4-dimethoxyphenyl and 4-methylphenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals, agrochemicals, and functional materials.

In recent years, the demand for heterocyclic compounds with tailored properties has surged, driven by advancements in drug discovery and material engineering. The 1,2,4-triazine scaffold, in particular, is known for its versatility and bioactivity, making it a hotspot for innovation. The presence of the dimethoxyphenyl and methylphenyl substituents in this compound enhances its lipophilicity and electronic properties, which are critical for interactions with biological targets or material matrices. These attributes align with current trends in structure-activity relationship (SAR) studies and rational drug design.

One of the most frequently searched topics in this domain is the synthetic routes for 1,2,4-triazine derivatives. The synthesis of 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one typically involves multi-step reactions, including condensation, cyclization, and functional group modifications. Researchers often explore green chemistry approaches to optimize yield and reduce environmental impact, reflecting the growing emphasis on sustainable synthesis in the chemical industry.

Another area of interest is the compound's potential biological activities. Preliminary studies suggest that derivatives of 1,2,4-triazin-5-one exhibit a range of pharmacological properties, such as antioxidant, anti-inflammatory, and enzyme inhibitory effects. While specific data on CAS No. 898651-24-6 may be limited, its structural analogs have shown promise in targeting diseases like cancer and neurodegenerative disorders. This has led to increased curiosity about its mechanism of action and therapeutic potential among scientists and healthcare professionals.

From a material science perspective, the electronic and steric properties of 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one make it a candidate for organic semiconductors and photovoltaic applications. The methoxy and methyl groups can influence charge transport and solubility, which are critical for designing next-generation optoelectronic devices. This aligns with the global push toward renewable energy and energy-efficient technologies.

In summary, 3-(3,4-dimethoxyphenyl)amino-6-(4-methylphenyl)methyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 898651-24-6) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications and relevance to contemporary research themes underscore its importance in both academic and industrial settings. As investigations into its properties and uses continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.